![molecular formula C17H15FN2O4S B2359159 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide CAS No. 950317-68-7](/img/structure/B2359159.png)
3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide
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Description
3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide is a useful research compound. Its molecular formula is C17H15FN2O4S and its molecular weight is 362.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Several studies have synthesized and evaluated derivatives of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide for their antimicrobial activities. For example, the synthesis of fluoro-substituted sulphonamide benzothiazole compounds, which include structures similar to the specified compound, demonstrated antimicrobial properties. These studies highlight the potential of these derivatives in combating microbial infections, with specific compounds showing promising antibacterial and antifungal activity against various strains (V. Jagtap et al., 2010; Rakia Abd Alhameed et al., 2019).
Anticancer Applications
Research on this compound derivatives has also shown potential anticancer activity. Compounds with similar structures have been synthesized and tested for their efficacy against various cancer cell lines. These studies have identified several derivatives with potent anticancer properties, indicating the potential for the development of new therapeutic agents (Hanan M Refaat, 2010; A. Deep et al., 2016).
Fluorescence Applications
The fluorescence properties of benzothiazole and benzoxazole derivatives, which include compounds structurally related to this compound, have been studied. These compounds exhibit significant fluorescence, making them potential candidates for applications in materials science and as fluorescent sensors. The ability to emit blue light and the presence of significant Stokes shifts in some derivatives highlight their utility in optical and electronic devices (K. Mahadevan et al., 2014).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O4S/c18-14-6-4-12(5-7-14)11-19-17(22)13-2-1-3-15(10-13)20-16(21)8-9-25(20,23)24/h1-7,10H,8-9,11H2,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPRNRTIWJTWTNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.